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Compound of Interest

Compound Name: 2-Ethyl-1-butene

Cat. No.: B1580654 Get Quote

Essential Safety and Handling Guide for 2-Ethyl-
1-butene
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 2-Ethyl-1-butene in a laboratory setting. Adherence to these

guidelines is critical for ensuring personal safety and minimizing environmental impact.

I. Personal Protective Equipment (PPE) and Safety
Measures
When handling 2-Ethyl-1-butene, a highly flammable liquid and potential skin sensitizer, a

comprehensive approach to personal protection is mandatory.[1][2] The following table

summarizes the required PPE.
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Protection Type Specific Recommendations Relevant Standards

Respiratory Protection

For tasks with potential for

vapor or mist inhalation, use a

full-face respirator with multi-

purpose combination (US) or

type AXBEK (EN 14387)

respirator cartridges.[1][2] If a

respirator is the sole means of

protection, a full-face supplied

air respirator is required.[1][2]

NIOSH (US) or CEN (EU)

approved.[1][2]

Hand Protection

Chemical-resistant gloves

must be worn.[1][3] The

selected gloves must satisfy

the specifications of EU

Directive 89/686/EEC and the

standard EN 374 derived from

it.[1]

EN 374[1]

Eye Protection

Safety glasses with side-

shields or chemical goggles

are required.[3]

Skin and Body Protection

Wear suitable protective

clothing.[1] Body protection

should be chosen based on

the amount and concentration

of the hazardous substance at

the workplace.[1][2]

II. Physicochemical and Safety Data
A summary of key quantitative data for 2-Ethyl-1-butene is provided below for easy reference.

This information is critical for safe handling and storage.
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Property Value Source

Molecular Formula C₆H₁₂ [1]

Molecular Weight 84.16 g/mol [1][3]

Appearance Colorless liquid [4][5]

Boiling Point 64-65 °C [3]

Melting Point -131.5 °C [3]

Flash Point -10 °C (closed cup) [3]

Density 0.689 g/mL at 25 °C [3]

Autoignition Temperature 599 °F (315 °C) [3]

Storage Temperature 2-8 °C [1][3][6]

III. Operational Plan: From Receipt to Use
A systematic workflow is essential for the safe handling of 2-Ethyl-1-butene. The following

diagram and protocol outline the key steps.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://file1.lookchem.com/msds/2011-06/7/E14705(760-21-4).pdf
https://file1.lookchem.com/msds/2011-06/7/E14705(760-21-4).pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/e14705
https://haz-map.com/Agents/19595
https://labproinc.com/products/2-ethyl-1-butene-100ml-e0067-100ml
https://www.sigmaaldrich.com/JP/ja/product/aldrich/e14705
https://www.sigmaaldrich.com/JP/ja/product/aldrich/e14705
https://www.sigmaaldrich.com/JP/ja/product/aldrich/e14705
https://www.sigmaaldrich.com/JP/ja/product/aldrich/e14705
https://www.sigmaaldrich.com/JP/ja/product/aldrich/e14705
https://file1.lookchem.com/msds/2011-06/7/E14705(760-21-4).pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/e14705
https://www.fishersci.com/shop/products/2-ethyl-1-butene-97-thermo-scientific/AAL1155306
https://www.benchchem.com/product/b1580654?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Workflow for 2-Ethyl-1-butene
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Caption: Operational workflow for handling 2-Ethyl-1-butene.
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Experimental Protocol for Safe Handling:

Receiving and Inspection: Upon receipt, visually inspect the container for any signs of

damage or leakage. Ensure the container is properly labeled.

Storage: Immediately transfer the container to a designated cool, dry, and well-ventilated

storage area.[1][6] The recommended storage temperature is 2-8°C.[1][3][6] Keep the

container tightly closed and upright to prevent leakage.[1][2][6]

Pre-Use Preparation: Before handling, ensure a chemical fume hood is operational and all

necessary PPE is readily available. Prepare all required equipment and reagents.

Chemical Handling:

Don the appropriate PPE as detailed in Section I.

Ground and bond the container and receiving equipment to prevent static discharge.[7][8]

Use only non-sparking tools.[7][9]

Avoid inhalation of vapor or mist.[1][2]

Keep away from heat, sparks, open flames, and other ignition sources.[1][2][7] No

smoking.[1][2][7]

Experimental Use: Conduct all manipulations of 2-Ethyl-1-butene within a certified chemical

fume hood.

Post-Use Procedures: After use, decontaminate all surfaces and equipment that may have

come into contact with the chemical.

Waste Collection: Collect all waste materials, including contaminated consumables, in a

designated, properly labeled, and sealed waste container.

IV. Disposal Plan
Proper disposal of 2-Ethyl-1-butene and its contaminated materials is crucial to prevent

environmental harm.[1][2]
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Disposal Plan for 2-Ethyl-1-butene Waste
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Caption: Step-by-step disposal plan for 2-Ethyl-1-butene waste.

Disposal Protocol:

Product Disposal: Do not dispose of 2-Ethyl-1-butene down the drain.[1][2] It must be

burned in a chemical incinerator equipped with an afterburner and scrubber.[1][2] Exercise

extreme caution during ignition due to its high flammability.[1][2]
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Contact Professional Service: Arrange for a licensed professional waste disposal service to

handle the material.[1][2]

Contaminated Packaging: Dispose of contaminated packaging as unused product.[1][2]

Regulatory Compliance: Observe all federal, state, and local environmental regulations

regarding chemical waste disposal.[1][2]

Spill Management: In the event of a spill, contain the spillage and collect it with a non-

combustible absorbent material such as sand, earth, or vermiculite.[1][2] Place the absorbed

material into a container for disposal according to local regulations.[1][2] Prevent the spill

from entering drains.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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